Cas no 3512-13-8 (2,3,4,6-Tetrafluoropyridine)

2,3,4,6-Tetrafluoropyridine is a fluorinated heterocyclic compound with the molecular formula C5HF4N. It features a pyridine ring substituted with four fluorine atoms at the 2, 3, 4, and 6 positions, resulting in high electron-withdrawing properties and enhanced reactivity. This compound is widely used as a versatile building block in pharmaceuticals, agrochemicals, and materials science due to its ability to participate in nucleophilic aromatic substitution (SNAr) reactions. Its strong electron deficiency makes it valuable for synthesizing complex fluorinated derivatives. The high thermal and chemical stability of 2,3,4,6-tetrafluoropyridine further contributes to its utility in demanding synthetic applications. It is also employed as a precursor for ligands and catalysts in organometallic chemistry.
2,3,4,6-Tetrafluoropyridine structure
2,3,4,6-Tetrafluoropyridine structure
Product Name:2,3,4,6-Tetrafluoropyridine
CAS No:3512-13-8
MF:C5HF4N
MW:151.06175494194
MDL:MFCD03001159
CID:84768
PubChem ID:2783279
Update Time:2025-07-02

2,3,4,6-Tetrafluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,6-Tetrafluoropyridine
    • 1,2,3,5-tetrafluoropyridine
    • 2,3,4',5-TETRACB UNLABELED
    • 2,3,4,6-tetrafluoro-pyridine
    • 2,3,4,6-tetrafluoropyridine(SALTDATA: FREE)
    • 2,4,5,6-Tetrafluor-pyridin
    • 2.3.4.5-Tetrafluorpyridin
    • 3H-tetrafluoropyridine
    • F21459
    • CS-0217937
    • AMY12437
    • EN300-93761
    • FT-0609363
    • 2,3,4,6-tetrakis(fluoranyl)pyridine
    • SCHEMBL3219729
    • DTXSID00382555
    • A822582
    • Pyridine, 2,3,4,6-tetrafluoro-
    • AS-59237
    • FT-0609364
    • 3512-13-8
    • 63745-12-0
    • Chloroaceticacid
    • NOQFPTRRIPJRMG-UHFFFAOYSA-N
    • AKOS000265033
    • MFCD03001159
    • A934165
    • 2,3,4,6-Tetrafluoropyridine,98+%
    • DB-292134
    • DTXCID80333580
    • ALBB-021227
    • MDL： MFCD03001159
    • Inchi： 1S/C5HF4N/c6-2-1-3(7)10-5(9)4(2)8/h1H
    • InChI Key： NOQFPTRRIPJRMG-UHFFFAOYSA-N
    • SMILES： FC1C(=NC(=CC=1F)F)F
    • BRN： 1368002

Computed Properties

  • Exact Mass: 151.00500
  • Monoisotopic Mass: 151.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 12.9A^2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.518
  • Boiling Point: 88-90°C
  • Flash Point: 88-90°C
  • Refractive Index: 1.399
  • PSA: 12.89000
  • LogP: 1.63800
  • Solubility: Unable or difficult to mix

2,3,4,6-Tetrafluoropyridine Security Information

  • Hazard Statement： Corrosive
  • Hazardous Material transportation number：UN2924
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： C
  • HazardClass：3
  • PackingGroup：II
  • Risk Phrases：R34
  • Packing Group：II
  • Safety Term：S26;S36/37/39;S45
  • Packing Group：II
  • Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from food raw materials

2,3,4,6-Tetrafluoropyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3,4,6-Tetrafluoropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B587620-1mg
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 $ 87.00 2023-04-18
TRC
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TRC
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 $ 95.00 2022-06-07
TRC
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Enamine
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Enamine
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Enamine
EN300-93761-0.5g
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Enamine
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2,3,4,6-Tetrafluoropyridine Suppliers

Amadis Chemical Company Limited
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(CAS:3512-13-8)2,3,4,6-Tetrafluoropyridine
Order Number:A934165
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:13
Price ($):1684.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:3512-13-8)2,3,4,6-Tetrafluoropyridine
A934165
Purity:99%
Quantity:25g
Price ($):1684.0
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